Cas no 22787-39-9 (1-Tert-butyl-4-(2-chloroethoxy)-benzene)

• Product Name: 1-Tert-butyl-4-(2-chloroethoxy)-benzene
• CAS No: 22787-39-9
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• CID: 2111926
• Update Time: 2023-08-04

1-Tert-butyl-4-(2-chloroethoxy)-benzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(2-chloroethoxy)benzene
• MHVLEPDJZPPRBQ-UHFFFAOYSA-N
• 1-tert-butyl-4-(2-chloroethoxy)-benzene
• 1-Tert-butyl-4-(2-chloroethoxy)-benzene

• Inchi： 1S/C12H17ClO/c1-12(2,3)10-4-6-11(7-5-10)14-9-8-13/h4-7H,8-9H2,1-3H3
• InChI Key： MHVLEPDJZPPRBQ-UHFFFAOYSA-N
• SMILES： ClCCOC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• Topological Polar Surface Area: 9.2